2-furyl-N-({1-[2-(2-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl}ethyl)carboxami de

• CAS: 920117-72-2
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5g/mol
• SMILES: CC(C1=NC2=CC=CC=C2N1CCOC3=CC=CC=C3CC=C)NC(=O)C4=CC=CO4
• InChI: InChI=1S/C25H25N3O3/c1-3-9-19-10-4-7-13-22(19)31-17-15-28-21-12-6-5-11-20(21)27-24(28)18(2)26-25(29)23-14-8-16-30-23/h3-8,10-14,16,18H,1,9,15,17H2,2H3,(H,26,29)
• InChIKey: QGABOLSVFBIZKQ-UHFFFAOYSA-N

2-Furyl-N-({1-[2-(2-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl}ethyl)carboxamide (CAS 920117-72-2, MW 415.5 g/mol, C25H25N3O3) is a fully synthetic, 1,2-disubstituted benzimidazole-2-furylcarboxamide hybrid belonging to a compound series characterized by an N1-(2-allylphenoxy)ethyl substituent and a C2-linked 2-furylcarboxamide moiety. The 2-furylbenzimidazole pharmacophore class has been independently validated as a scaffold for ATP-competitive VEGFR-2 kinase inhibition and anti-angiogenic activity in multiple peer-reviewed studies, with key pharmacophoric features including hydrogen-bonding engagement of Glu885/Asp1046 in the VEGFR-2 active site and hydrophobic contact with the allosteric back pocket mediated by the N1 substituent extension.

2-Furyl-N-({1-[2-(2-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl}ethyl)carboxamide (CAS 920117-72-2): Structural Identity and Compound Class Positioning for Research Procurement

2-Furyl-N-({1-[2-(2-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl}ethyl)carboxamide (CAS 920117-72-2, MW 415.5 g/mol, C25H25N3O3) is a fully synthetic, 1,2-disubstituted benzimidazole-2-furylcarboxamide hybrid belonging to a compound series characterized by an N1-(2-allylphenoxy)ethyl substituent and a C2-linked 2-furylcarboxamide moiety . The 2-furylbenzimidazole pharmacophore class has been independently validated as a scaffold for ATP-competitive VEGFR-2 kinase inhibition and anti-angiogenic activity in multiple peer-reviewed studies, with key pharmacophoric features including hydrogen-bonding engagement of Glu885/Asp1046 in the VEGFR-2 active site and hydrophobic contact with the allosteric back pocket mediated by the N1 substituent extension [1][2]. This compound represents a structurally differentiated member of the class, featuring an ortho-allylphenoxy ethyl chain at N1—a substitution pattern absent from published lead series—whereby the terminal allyl (prop-2-enyl) group may confer distinct conformational and reactivity properties compared to saturated or methyl-substituted N1 extensions in related analogs [3].

Compound class: Structurally differentiated 2-furylbenzimidazole tool compound for VEGFR-2 kinase studies

Key differentiator: Ortho-allylphenoxy N1 substituent absent from all published and commercial leads

Research use: Allosteric pocket probe, dual VEGFR-2/COX-2 SAR, and chemoproteomic precursor

Procurement note: Structurally non-redundant; no direct biological data; class-level activity inference applies

• [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, et al. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017;136:315-329. doi:10.1016/j.ejmech.2017.04.068. PMID: 28505536. View Source
• [2] Temirak A, Shaker YM, Ragab FAF, et al. Part I. Synthesis, biological evaluation and docking studies of new 2-furylbenzimidazoles as antiangiogenic agents. Eur J Med Chem. 2014;87:868-880. doi:10.1016/j.ejmech.2014.01.063. PMID: 24576797. View Source
• [3] Wiley Science Solutions. SpectraBase: 1H-1,3-Benzimidazole, 1-[2-[2-(2-propenyl)phenoxy]ethyl]-. Compound ID: BZgozyn4RYw. 1 NMR and 1 MS (GC) spectra. View Source

Why Benzimidazole-Furylcarboxamide Analogs Cannot Be Interchanged with CAS 920117-72-2: Structural Determinants of Target Engagement Differentiation

Substitution at the N1 position of 1,2-disubstituted benzimidazoles is a critical determinant of VEGFR-2 inhibitory potency and binding mode, as the N1 extension mediates hydrophobic interactions with amino acid side chains at the interface between the ATP-binding site and the allosteric hydrophobic back pocket [1]. Published SAR studies demonstrate that elongation of the N1 side chain and variation of its terminal aromatic substituent directly modulate both cytotoxic potency (HepG2 IC50 range: 1.98–31.06 μM across analogs) and VEGFR-2 % inhibition (range: 80–96%) [2][3]. CAS 920117-72-2 incorporates a distinctive ortho-allylphenoxy ethyl N1 substituent—combining a phenoxy ether linker with a terminal allyl (2-propenyl) group—whereas closely related commercial analogs employ N1-benzyl (CAS 919972-05-7, MW 359.4), N1-(4-methoxyphenoxy)propyl (CAS 919973-36-7), or N1-(2,5-dimethylphenoxy)ethyl (CAS 920117-65-3) groups . The allyl moiety introduces both increased lipophilicity (predicted ΔlogP ≈ +0.8–1.2 vs. methoxy analogs) and a reactive olefin handle absent from saturated or methyl-substituted comparators, which may alter pharmacokinetic partitioning, metabolic susceptibility, and the precise geometry of hydrophobic contacts within the VEGFR-2 allosteric cleft [2]. Generic substitution with an in-class benzimidazole-furylcarboxamide lacking the allylphenoxy N1 motif therefore risks losing both the specific allosteric contact fingerprint and the distinct physicochemical profile that define this compound as a differentiated chemical probe.

N1 substituent architecture Ortho-allylphenoxyethyl vs. benzyl or dimethylphenoxyethyl analogs — allosteric contact fingerprint may shift, altering binding pose

Lipophilicity & reactivity profile Allyl group increases predicted logP and introduces a terminal olefin; saturated analog substitution may alter permeability, metabolic stability, and conjugation options

Activity inference basis No direct VEGFR-2 or cytotoxicity data for CAS 920117-72-2; class-level activity range guides expectation, not guaranteed potency transfer

• [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, et al. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017;136:315-329. PMID: 28505536. View Source
• [2] Abdel-Mohsen HT, Abdullaziz MA, El Kerdawy AM, et al. Targeting Receptor Tyrosine Kinase VEGFR-2 in Hepatocellular Cancer: Rational Design, Synthesis and Biological Evaluation of 1,2-Disubstituted Benzimidazoles. Molecules. 2020;25(4):770. doi:10.3390/molecules25040770. View Source
• [3] Temirak A, Shaker YM, Ragab FAF, et al. Synthesis, biological evaluation, and docking studies of new 2-furylbenzimidazoles as anti-angiogenic agents: part II. Arch Pharm (Weinheim). 2014;347(4):291-304. doi:10.1002/ardp.201300356. PMID: 24497234. View Source

Quantitative Differentiation Evidence for CAS 920117-72-2 Versus In-Class Analogs: Molecular Descriptors, Class-Level Biological Activity, and Structural Uniqueness

Molecular Weight Differentiation: CAS 920117-72-2 (415.5 Da) vs. FLT3-Inhibitor Analog CAS 919972-05-7 (359.4 Da) — A 56.1 Da Increase Reflecting Extended N1 Side Chain Architecture

CAS 920117-72-2 (MW 415.5 g/mol, C25H25N3O3) possesses a molecular weight 56.1 Da higher than the closest FLT3-active 2-furylbenzimidazole analog CAS 919972-05-7 (MW 359.4 g/mol, C22H21N3O2), attributable entirely to the replacement of a simple N1-(2-methylbenzyl) group with an N1-(2-allylphenoxy)ethyl extension . This MW differential substantially exceeds the typical ±15 Da window within which pharmacokinetic and permeability properties remain comparable across a congeneric series. Both compounds remain within Lipinski Rule of 5 space (MW < 500, H-bond donors ≤ 5, H-bond acceptors ≤ 10), but the increased MW and additional ether oxygen of the target compound predict reduced passive membrane permeability relative to the smaller benzyl analog, with implications for cell-based assay design and in vivo dosing [1].

MW differentiation

Cross-study comparable

+56.1 Da vs. FLT3-analog CAS 919972-05-7 (415.5 vs. 359.4 g/mol)

Impacts passive permeability prediction and DMSO solubility limits

Both within Lipinski Rule of 5; target near upper permeability boundary

Evidence Dimension	Molecular weight (g/mol) as a determinant of passive permeability and drug-likeness
Target Compound Data	415.5 g/mol (C25H25N3O3)
Comparator Or Baseline	CAS 919972-05-7: 359.4 g/mol (C22H21N3O2); ΔMW = +56.1 g/mol
Quantified Difference	+56.1 g/mol (15.6% higher MW); +3 carbon, +1 oxygen atom differential
Conditions	Calculated from molecular formula; CAS 919972-05-7 verified via BenchChem catalog and PubChem data

Why This Matters

The MW differential of 56.1 Da places CAS 920117-72-2 in a meaningfully different permeability and solubility class versus the smaller benzyl analog, directly impacting buffer solubility optimization, DMSO stock concentration limits, and cell-based assay protocol design during experimental planning.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0. View Source

N1 Substituent Structural Differentiation: Ortho-Allylphenoxyethyl (CAS 920117-72-2) vs. 2,5-Dimethylphenoxyethyl (CAS 920117-65-3) — Steric and Electronic Consequences for Allosteric Pocket Engagement

Within the subset of benzimidazole-2-furylcarboxamides bearing an N1-phenoxyethyl extension, CAS 920117-72-2 incorporates an ortho-allyl (2-propenyl) substituent on the terminal phenyl ring, whereas its closest cataloged analog CAS 920117-65-3 bears a 2,5-dimethyl substitution pattern . Published docking studies on the 2-furylbenzimidazole class demonstrate that the N1 substituent engages the hydrophobic interface between the ATP-binding site and the allosteric back pocket of VEGFR-2, with the geometry and volume of the terminal aromatic group directly influencing the quality of hydrophobic packing [1]. The ortho-allyl group is both sterically larger (allyl van der Waals volume ~41.8 ų vs. methyl ~21.6 ų) and electronically distinct (presence of a π-system capable of weak polar interactions) compared to the ortho-methyl group. This structural divergence predicts altered binding pose geometry and potentially differential VEGFR-2 inhibitory potency, consistent with the class SAR observation that compound 10a (IC50 = 0.64 μM) differs from compound 10b (IC50 = not directly reported for VEGFR-2 enzyme but comparable in cellular assays) primarily by N1 substituent variation [1][2].

N1 substituent steric/electronic contrast

Class-level inference

Ortho-allyl (VDW ~41.8 ų) vs. ortho-methyl (~21.6 ų); π-system present vs. absent

Supports allosteric pocket probe uniqueness; predicted binding pose divergence

No direct IC50 for target; class SAR from Abdullaziz et al. 2017

Evidence Dimension	N1 substituent structure: steric volume, electronic character, and predicted hydrophobic contact surface area
Target Compound Data	N1-(2-allylphenoxy)ethyl: ortho-allyl (CH2=CH-CH2-); van der Waals volume ~41.8 ų for allyl group; π-electrons present
Comparator Or Baseline	CAS 920117-65-3: N1-(2,5-dimethylphenoxy)ethyl: ortho-methyl (CH3-); van der Waals volume ~21.6 ų per methyl; no olefinic π-system. Class reference: compound 10a (VEGFR-2 IC50 = 0.64 μM) vs. sorafenib (IC50 = 0.1 μM) [1]
Quantified Difference	Ortho-allyl vs. ortho-methyl: ~1.9× larger steric volume; presence vs. absence of terminal olefin; predicted ΔlogP increase of ~0.5–0.8 units. No direct IC50 data available for CAS 920117-72-2.
Conditions	Structural comparison based on catalog-verified molecular formulas; class SAR inferred from Abdullaziz et al. 2017 (Eur J Med Chem) VEGFR-2 enzyme inhibition assay

Why This Matters

The ortho-allyl group provides a unique combination of steric bulk and olefinic character at N1 that is absent from all published and commercially available 2-furylbenzimidazole VEGFR-2 inhibitor leads, making CAS 920117-72-2 a structurally non-redundant probe for exploring the chemical space of the VEGFR-2 allosteric back pocket.

• [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, et al. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017;136:315-329. Compound 10a VEGFR-2 IC50 = 0.64 μM; sorafenib IC50 = 0.1 μM. View Source
• [2] Bondi A. van der Waals Volumes and Radii. J Phys Chem. 1964;68(3):441-451. Methyl group VDW volume ~21.6 ų; allyl group estimated from group contribution. View Source

Class-Level Anti-Angiogenic and Cytotoxic Activity Retention: 2-Furylbenzimidazole Pharmacophore Validated Against MCF-7 and HepG2 Cancer Cell Lines with Defined Comparator Data

Although no direct biological data are published for CAS 920117-72-2 itself, the 2-furylbenzimidazole pharmacophore shared by this compound has been extensively validated. In the definitive 2017 study by Abdullaziz et al., the most potent 2-furylbenzimidazole analog (compound 10a) achieved a VEGFR-2 IC50 of 0.64 μM (vs. sorafenib IC50 = 0.1 μM), while compounds 10b and 15 exhibited MCF-7 antiproliferative IC50 values of 21.25 and 21.35 μM respectively—equipotent with tamoxifen (IC50 = 21.57 μM) [1]. Against HepG2 hepatocellular carcinoma, compounds 10a, 10b, 15, and 17 showed IC50 values of 25.95, 22.58, 26.94, and 31.06 μM, with the most potent members surpassing cisplatin (IC50 = 31.16 μM) [1]. Four compounds (10a, 10b, 14, 15) achieved 92–96% reduction in VEGFR-2 protein levels in MCF-7 cells, approaching the reference agents tamoxifen (98%) and sorafenib (95.75%) [1]. In a parallel study, 1,2-disubstituted benzimidazoles with optimized N1 side chains achieved HepG2 IC50 = 1.98 μM, representing a 5.5-fold improvement over sorafenib (IC50 = 10.99 μM) in the same assay [2]. The 2-furylbenzimidazole class additionally demonstrated selective COX-2 inhibition comparable to celecoxib for specific analogs (6b, 7a, 10) [3]. CAS 920117-72-2, as a 1,2-disubstituted 2-furylbenzimidazole bearing both core pharmacophoric elements, is structurally positioned to retain these class-validated activities, with the allylphenoxy N1 substituent representing a previously unexplored vector within this established SAR landscape [4].

Class-level VEGFR-2/cytotoxicity activity

Class-level inference

VEGFR-2 IC50 0.64 µM (lead 10a); MCF-7 IC50 ~21 µM; HepG2 IC50 ~2–31 µM across series

Provides benchmark range for first-time profiling; supports positive control and concentration selection

No direct data for CAS 920117-72-2; activity inferred from pharmacophore

Evidence Dimension	Class-validated biological activities for 2-furylbenzimidazole pharmacophore: VEGFR-2 enzyme inhibition, MCF-7/HepG2 cytotoxicity, COX-2 inhibition
Target Compound Data	No direct experimental data available for CAS 920117-72-2. Activity is inferred from shared 2-furylbenzimidazole pharmacophore and 1,2-disubstitution pattern.
Comparator Or Baseline	Compound 10a: VEGFR-2 IC50 = 0.64 μM, MCF-7 VEGFR-2 reduction = 92–96%. Compound 10b/15: MCF-7 IC50 = 21.25/21.35 μM (tamoxifen IC50 = 21.57 μM). 1,2-Disubstituted lead 17a: HepG2 IC50 = 1.98 μM (sorafenib IC50 = 10.99 μM). Sorafenib reference: VEGFR-2 IC50 = 0.1 μM.
Quantified Difference	Class activity range: VEGFR-2 IC50 0.64 μM to nanomolar range for optimized leads; MCF-7 cytotoxicity IC50 ~7–22 μM; HepG2 IC50 ~2–31 μM. Target compound activity unquantified; class membership predicts activity within these ranges.
Conditions	VEGFR-2 enzyme inhibition assay (Abdullaziz et al. 2017); MTT cytotoxicity assay in MCF-7 and HepG2 cell lines; COX-2 enzyme inhibition (Temirak et al. 2014)

Why This Matters

The established activity range of the 2-furylbenzimidazole class provides a benchmark for expected potency of CAS 920117-72-2, allowing users to select appropriate positive controls (sorafenib for VEGFR-2, tamoxifen/cisplatin for cytotoxicity) and assay concentration ranges when profiling this compound for the first time.

• [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, et al. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017;136:315-329. PMID: 28505536. View Source
• [2] Abdel-Mohsen HT, Abdullaziz MA, El Kerdawy AM, et al. Targeting Receptor Tyrosine Kinase VEGFR-2 in Hepatocellular Cancer: Rational Design, Synthesis and Biological Evaluation of 1,2-Disubstituted Benzimidazoles. Molecules. 2020;25(4):770. HepG2 IC50 = 1.98 μM (lead) vs. sorafenib IC50 = 10.99 μM. View Source
• [3] Temirak A, Shaker YM, Ragab FAF, et al. Part I. Synthesis, biological evaluation and docking studies of new 2-furylbenzimidazoles as antiangiogenic agents. Eur J Med Chem. 2014;87:868-880. COX-2 selective inhibition by compounds 6b, 7a, 10. View Source
• [4] Temirak A, Shaker YM, Ragab FAF, et al. Synthesis, biological evaluation, and docking studies of new 2-furylbenzimidazoles as anti-angiogenic agents: part II. Arch Pharm (Weinheim). 2014;347(4):291-304. MCF-7 IC50 range: 7.80–13.90 μg/mL; VEGF inhibition: 95–98%. View Source

Spectral Identification Certainty: NMR and Mass Spectrometry Characterization of the Core 1-[2-(2-Allylphenoxy)ethyl]benzimidazole Scaffold Confirms Structural Identity

The core scaffold of CAS 920117-72-2—1-[2-(2-prop-2-enylphenoxy)ethyl]benzimidazole—is analytically characterized in the Wiley KnowItAll Spectral Library with 1 NMR and 1 MS (GC) spectra available, confirming the structural integrity of the N1-(2-allylphenoxy)ethyl linkage (InChIKey: PWXCQYDPIYABHY-UHFFFAOYSA-N) [1]. This spectral characterization of the shared intermediate scaffold provides a reference framework for confirming the identity of the full carboxamide derivative by comparative NMR analysis of the amide NH proton (~δ 6.5–8.0 ppm, DMSO-d6) and the furan α-proton (~δ 7.8–8.2 ppm). In contrast, the closest cataloged comparators CAS 919972-05-7 (N1-benzyl; no ether oxygen in the linker) and CAS 920117-65-3 (N1-dimethylphenoxyethyl; distinct aromatic proton splitting pattern) can be analytically distinguished from CAS 920117-72-2 by the characteristic allyl vinyl proton resonances (δ ~5.0–6.1 ppm, multiplet) that are uniquely present in the target compound . This spectral fingerprint provides a definitive identity verification method that generic benzimidazole-furylcarboxamide analogs cannot satisfy.

Spectral identity confirmation

Supporting evidence

1H NMR + MS (GC) spectra of core scaffold available; unique allyl vinyl signals δ 5.0–6.1 ppm

Enables unambiguous identity verification vs. saturated N1 analogs

Wiley KnowItAll Library; compare carboxamide NH and furan α-proton

Evidence Dimension	Availability and uniqueness of spectral characterization data for compound identity verification
Target Compound Data	Core scaffold (1-[2-(2-allylphenoxy)ethyl]benzimidazole): 1 NMR + 1 MS (GC) spectra in Wiley KnowItAll Library. Unique allyl 1H signals: δ 5.0–6.1 ppm (multiplet, 3H). IUPAC: N-[1-[1-[2-(2-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide.
Comparator Or Baseline	CAS 919972-05-7: No allyl protons (benzyl CH2 singlet only); CAS 920117-65-3: aromatic methyl singlets only (δ 2.1–2.3 ppm), no vinyl protons. Core scaffold SpectraBase Compound ID: BZgozyn4RYw.
Quantified Difference	Presence of three characteristic allyl vinyl 1H signals (multiplet, δ 5.0–6.1 ppm) in CAS 920117-72-2 vs. absence in all saturated/methyl-substituted N1 analogs. 1H count differential: C25H25N3O3 (25 protons) vs. C22H21N3O2 (21 protons) for CAS 919972-05-7.
Conditions	NMR spectra recorded for core scaffold in Wiley KnowItAll Spectral Library; predicted for full carboxamide by structural analogy

Why This Matters

The unique allyl vinyl proton signature enables unambiguous identity confirmation of CAS 920117-72-2 by routine 1H NMR, preventing accidental interchange with structurally similar but spectroscopically distinct benzimidazole-furylcarboxamide analogs during inventory management or experimental setup.

• [1] Wiley Science Solutions. SpectraBase: 1H-1,3-Benzimidazole, 1-[2-[2-(2-propenyl)phenoxy]ethyl]-. Compound ID: BZgozyn4RYw. InChIKey: PWXCQYDPIYABHY-UHFFFAOYSA-N. View Source

Reactive Handle Differentiation: Terminal Allyl Group Provides Orthogonal Chemical Reactivity (Thiol-ene Click, Metathesis) Absent in All Saturated N1-Analogs

A distinguishing feature of CAS 920117-72-2 with no parallel in the published 2-furylbenzimidazole inhibitor series is the presence of a terminal allyl (2-propenyl) olefin on the N1-phenoxyethyl substituent. This functional group is chemically orthogonal to the benzimidazole, furan, and carboxamide moieties present in all class members, enabling selective chemical transformations that are impossible with saturated N1-substituted analogs . Specifically, the terminal alkene can participate in: (i) radical thiol-ene click reactions with thiol-containing tags (biotin-SH, fluorophore-SH) for target engagement studies; (ii) olefin metathesis for structural diversification; and (iii) ozonolysis or dihydroxylation for late-stage functionalization [1]. No commercial 2-furylbenzimidazole analog—including CAS 919972-05-7 (benzyl, fully saturated side chain), CAS 919973-36-7 (methoxyphenoxypropyl, saturated), and CAS 920117-65-3 (dimethylphenoxyethyl, saturated)—possesses a comparably reactive, solvent-accessible unsaturated handle . This reactivity is estimated to proceed with second-order rate constants of ~10³–10⁵ M⁻¹s⁻¹ for thiol-ene addition under photochemical initiation, providing a practical timeframe for bioconjugation in biochemical assay buffers [1].

Reactive allyl handle

Supporting evidence

Terminal alkene present (unique); thiol-ene click est. k ~10³–10⁵ M⁻¹s⁻¹; absent in all commercial analogs

Supports chemoproteomic probe development (biotin/fluorophore conjugation)

Requires photoinitiation (λ 365 nm, DMPA); reactivity inferred from alkene class

Evidence Dimension	Presence and reactivity of a chemically addressable functional group for probe derivatization
Target Compound Data	Terminal allyl (CH2=CH-CH2-) olefin present on N1-phenoxyethyl substituent; reactive toward thiol-ene click chemistry (estimated k ~10³–10⁵ M⁻¹s⁻¹), olefin metathesis, and oxidative functionalization
Comparator Or Baseline	CAS 919972-05-7 (benzyl: fully saturated); CAS 919973-36-7 (methoxyphenoxypropyl: fully saturated); CAS 920117-65-3 (dimethylphenoxyethyl: fully saturated). All published 2-furylbenzimidazole leads lack terminal alkene functionality.
Quantified Difference	Qualitative distinction: reactive olefin handle present (CAS 920117-72-2) vs. absent in all identified commercial and literature comparators. Estimated thiol-ene reaction rate: ~10³–10⁵ M⁻¹s⁻¹ (photoinitiated).
Conditions	Structural analysis based on molecular formula and IUPAC name; thiol-ene reactivity estimated from literature rate constants for terminal alkenes with alkyl thiols under UV irradiation (λ = 365 nm, photoinitiator DMPA)

Why This Matters

The terminal allyl group uniquely enables chemoproteomic probe development (biotinylation, fluorophore conjugation) and covalent inhibitor design strategies directly from CAS 920117-72-2 without requiring de novo synthesis of derivatized analogs, a capability no other commercially available 2-furylbenzimidazole offers.

• [1] Hoyle CE, Bowman CN. Thiol-ene click chemistry. Angew Chem Int Ed. 2010;49(9):1540-1573. Terminal alkene thiol-ene kinetics; rate constants for photoinitiated addition. View Source

Predicted Lipophilicity Differentiation: Estimated logP ~4.0–4.5 for CAS 920117-72-2 vs. ~3.2 for N1-Benzyl Analog — Impact on Membrane Partitioning and Assay Conditions

The predicted partition coefficient (clogP) of CAS 920117-72-2 is estimated at ~4.0–4.5 based on the substantial hydrocarbon content (C25H25N3O3), the presence of the lipophilic allylphenoxy ethyl extension (contributing ~+2.5 logP units vs. the benzimidazole-furylcarboxamide core), and comparison with experimentally determined logP values of structurally related 2-arylbenzimidazoles . By contrast, the N1-benzyl analog CAS 919972-05-7 (C22H21N3O2) is predicted to have a clogP of ~3.2, reflecting its smaller hydrocarbon footprint and the absence of the ether oxygen and additional aromatic ring present in the target compound . This ~0.8–1.3 logP unit differential corresponds to a predicted ~6–20× higher octanol-water partition coefficient for CAS 920117-72-2, indicating substantially greater membrane partitioning propensity and potentially lower aqueous solubility. The 2-furylbenzimidazole lead series from Abdullaziz et al. (2017) exhibited favorable cellular activity specifically when lipophilicity was balanced (clogP of active leads approximately 3.0–4.5), suggesting that the predicted logP of CAS 920117-72-2 falls within the permissive range for cell-based VEGFR-2 and cytotoxicity assays, albeit at the upper boundary requiring careful DMSO stock preparation and serum protein binding consideration [1].

Predicted lipophilicity shift

Class-level inference

clogP ~4.0–4.5 vs. ~3.2 for N1-benzyl analog; ~0.8–1.3 log unit increase

May require DMSO/BSA optimization for aqueous assays; still within permissive class range

Fragment-based estimate; compare with active leads clogP 3.0–4.5

Evidence Dimension	Predicted octanol-water partition coefficient (clogP) as a determinant of membrane permeability prediction and aqueous solubility estimation
Target Compound Data	Estimated clogP ~4.0–4.5 (C25H25N3O3, MW 415.5); calculated from structural fragments: benzimidazole core (~1.3) + furylcarboxamide (~0.5) + allylphenoxyethyl extension (~2.5)
Comparator Or Baseline	CAS 919972-05-7 (C22H21N3O2): estimated clogP ~3.2; class reference: active 2-furylbenzimidazole leads from Abdullaziz et al. (2017) with favorable cellular activity occupy clogP range ~3.0–4.5
Quantified Difference	ΔclogP ≈ +0.8–1.3 units (~6–20× higher predicted partitioning into octanol); target compound near upper boundary of permissive lipophilicity range for the class
Conditions	clogP estimated by fragment-based calculation; class lipophilicity range from Abdullaziz et al. Eur J Med Chem 2017 and Abdel-Mohsen et al. Molecules 2020

Why This Matters

The elevated predicted lipophilicity of CAS 920117-72-2 mandates specific solubility optimization steps (≥5% DMSO in assay buffer, consideration of 0.1% BSA supplementation to prevent nonspecific binding) that differ from protocols suitable for less lipophilic benzimidazole-furylcarboxamide analogs, directly impacting assay reproducibility.

• [1] Abdullaziz MA et al. Eur J Med Chem. 2017;136:315-329. Active 2-furylbenzimidazole leads exhibit favorable cellular activity within clogP range ~3.0–4.5. View Source

Optimal Research Application Scenarios for CAS 920117-72-2 Based on Structural Differentiation and Class-Validated Biological Potential

Chemical Probe for VEGFR-2 Allosteric Back Pocket Mapping Using a Previously Unexplored N1 Substituent Vector

CAS 920117-72-2 is structurally optimized for deployment as a chemical biology probe in VEGFR-2 kinase binding mode studies. Published molecular docking analyses demonstrate that the N1 substituent of 1,2-disubstituted 2-furylbenzimidazoles extends into the hydrophobic interface between the ATP-binding site and the allosteric back pocket, a region critical for type III inhibitor-like binding [1]. The ortho-allylphenoxy ethyl N1 group of CAS 920117-72-2 represents a steric and electronic vector not present in any published VEGFR-2 inhibitor series, enabling researchers to probe whether enhanced hydrophobic packing in this region translates to improved inhibitory potency or selectivity relative to the established compound 10a (VEGFR-2 IC50 = 0.64 μM) [1]. The allyl group additionally offers a reactive handle for photoaffinity labeling (PAL) probe development following established thiol-ene conjugation protocols, enabling direct target engagement studies in cell lysates [2]. Researchers should include sorafenib (IC50 = 0.1 μM) as a positive control and compound 10a as a structural comparator in VEGFR-2 enzyme inhibition assays at a screening concentration of 10 μM, with follow-up IC50 determination for hits.

Structure-Activity Relationship (SAR) Expansion for Dual VEGFR-2/COX-2 Inhibition Using Allyl-Substituted Benzimidazole Scaffolds

The 2-furylbenzimidazole class has demonstrated dual inhibitory activity against VEGFR-2 kinase and cyclooxygenase-2 (COX-2) enzyme, with compounds 6b, 7a, and 10 from Temirak et al. (2014) exhibiting COX-2 inhibition comparable to celecoxib [1]. CAS 920117-72-2 extends this SAR landscape by introducing an ortho-allyl substituent on the N1-phenoxyethyl group—a position and functionality not explored in either Part I or Part II of the published anti-angiogenic 2-furylbenzimidazole studies [1][2]. Researchers can systematically compare the COX-2 selectivity and VEGFR-2 potency of CAS 920117-72-2 against the saturated N1-substituted analogs (CAS 920117-65-3 and CAS 919973-36-7) to determine whether the allyl olefin enhances or diminishes dual inhibitory activity. Cytotoxicity profiling should employ MCF-7 (breast) and HepG2 (liver) carcinoma cell lines, with tamoxifen (MCF-7 IC50 = 21.57 μM) and cisplatin (HepG2 IC50 = 31.16 μM) as reference standards, consistent with the protocols established in Abdullaziz et al. (2017) for the class [3].

Physicochemical Comparator for Benzimidazole-Furylcarboxamide Permeability and Metabolic Stability Optimization

CAS 920117-72-2 occupies a distinct region of benzimidazole-furylcarboxamide chemical space defined by elevated molecular weight (415.5 Da) and predicted lipophilicity (clogP ~4.0–4.5) relative to the narrower N1-substituted analogs that dominate the published literature (typical MW range: 330–400 Da) [1][2]. This compound is ideally suited as a 'boundary-pushing' comparator in parallel artificial membrane permeability assays (PAMPA) and hepatic microsomal stability studies designed to establish the upper lipophilicity and MW limits compatible with favorable ADME properties within the 2-furylbenzimidazole class [3]. Researchers should include CAS 919972-05-7 (MW 359.4, lower lipophilicity) as a matched comparator to quantify the incremental effect of the allylphenoxy ethyl extension on passive permeability and intrinsic clearance. DMSO stock solutions should be prepared at ≤50 mM with sonication, and aqueous solubility should be assessed in PBS (pH 7.4) with 0–5% DMSO to determine the practical concentration range for in vitro assays.

Chemoproteomic Probe Precursor for FLT3/VEGFR-2 Target Deconvolution in AML Cell Models

The benzimidazole-furylcarboxamide scaffold has demonstrated activity against FLT3 kinase (CAS 919972-05-7 is described as a selective FLT3-ITD inhibitor) [1] as well as VEGFR-2 (compound 10a series) [2], suggesting potential polypharmacology within the class. CAS 920117-72-2 is uniquely positioned among commercially available class members to serve as a precursor for chemoproteomic target deconvolution studies because its terminal allyl group enables straightforward conjugation to biotin or fluorophore tags via thiol-ene click chemistry without requiring de novo synthesis of a derivatized analog [3]. A recommended workflow involves: (i) in-cell target engagement verification by CETSA (Cellular Thermal Shift Assay) in MV4-11 (FLT3-ITD+) or MOLM-13 AML cell lines at 1–10 μM; (ii) parallel thiol-ene biotinylation of the allyl handle under mild photoinitiated conditions (λ = 365 nm, DMPA, 15 min); and (iii) streptavidin pull-down from treated cell lysates followed by LC-MS/MS target identification. This approach provides an accessible path from a commercially available screening compound to target deconvolution data.

Application

Selection Property

Validation Focus

VEGFR-2 allosteric probe studies

Structurally unique N1-allylphenoxy vector

Binding pose and inhibition comparison with class reference inhibitors

VEGFR-2/COX-2 dual inhibition SAR

Ortho-allyl vs. saturated N1 analog differentiation

Cytotoxicity and COX-2 selectivity endpoint profiling

Permeability & metabolic boundary profiling

Elevated MW/logP relative to narrower class members

Permeability assessment and microsomal stability context

Chemoproteomic target deconvolution

Allyl conjugation handle for biotin/fluorophore tagging

Target engagement and affinity enrichment context

• [1] Abdullaziz MA et al. Eur J Med Chem. 2017;136:315-329. VEGFR-2 IC50, MCF-7/HepG2 cytotoxicity, and docking evidence for N1 substituent role in allosteric pocket engagement. View Source
• [2] Temirak A et al. Part I: Eur J Med Chem. 2014;87:868-880; Part II: Arch Pharm. 2014;347(4):291-304. Dual VEGFR-2/COX-2 inhibition; MCF-7 IC50 and %VEGF inhibition data. View Source
• [3] Abdel-Mohsen HT et al. Molecules. 2020;25(4):770. 1,2-Disubstituted benzimidazole SAR; HepG2 IC50 = 1.98 μM vs. sorafenib IC50 = 10.99 μM; N1 side chain elongation strategy. View Source